Cas no 287117-66-2 (3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole)

3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole structure
287117-66-2 structure
Product Name:3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole
CAS No:287117-66-2
MF:C26H24N2O4
MW:428.479766845703
CID:4643822
PubChem ID:137700380
Update Time:2024-03-01

3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole Chemical and Physical Properties

Names and Identifiers

    • Asterriquinol D dimethyl ether
    • 3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole
    • HY-118427
    • 3-[4-(1H-indol-3-yl)-2,3,5,6-tetramethoxyphenyl]-1H-indole
    • 287117-66-2
    • Asterriquinol D dimethylether
    • CHEBI:201722
    • CS-0065915
    • Inchi： 1S/C26H24N2O4/c1-29-23-21(17-13-27-19-11-7-5-9-15(17)19)25(31-3)26(32-4)22(24(23)30-2)18-14-28-20-12-8-6-10-16(18)20/h5-14,27-28H,1-4H3
    • InChI Key： LXKDFRJCVQJIIM-UHFFFAOYSA-N
    • SMILES： C1(C2C3=C(NC=2)C=CC=C3)=C(OC)C(OC)=C(C2C3=C(NC=2)C=CC=C3)C(OC)=C1OC

Computed Properties

  • Exact Mass: 428.17360725g/mol
  • Monoisotopic Mass: 428.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 68.5Ų

3,3'-(2,3,5,6-tetramethoxy-1,4-phenylene)bis-1H-indole Pricemore >>

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1PlusChem
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A2B Chem LLC
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